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Compound of Interest

Compound Name: 3,5-Diamino-L-tyrosine

CAS No.: 904824-73-3

Cat. No.: B1465978

Get Quote

Handling 3,5-Diamino-L-tyrosine requires a shift in mindset from "compliance" to

"contamination control." As a derivative of tyrosine with two additional amino groups on the

aromatic ring, this compound presents a dual challenge: biological activity and chemical

instability.

While standard L-tyrosine is a mild irritant, the introduction of amino groups at the 3 and 5

positions significantly alters its electronic properties. This increases its susceptibility to

oxidation (forming quinone-like intermediates) and potential sensitization. Therefore, the PPE

strategy defined here serves two purposes:

Protect the Scientist: Prevent inhalation of fine particulates and dermal sensitization common

with aromatic amines.

Protect the Science: Prevent oxidative degradation of the sample caused by moisture and

atmospheric oxygen, which can lead to experimental artifacts (e.g., false positives in cross-

linking studies).
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The following selection matrix is based on the Precautionary Principle. In the absence of

specific GHS data for this niche derivative, we adopt the safety profile of Primary Aromatic

Amines (PAAs) and Substituted Phenols.

Core Hazard Analysis
Inhalation: High Risk.[1] Amino acid powders are often electrostatic and easily aerosolized.

Inhalation may trigger respiratory sensitization.

Dermal: Moderate Risk. Potential for contact dermatitis.[2] Aromatic amines can permeate

standard latex rapidly.

Chemical Reactivity: The compound is electron-rich and prone to oxidation. It is incompatible

with strong oxidizers (e.g., peroxides, nitric acid).

PPE Specification Table

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/118780-SDS-EN.pdf
https://artsci.usu.edu/physics/files/safety/chemical-handling-rules.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1465978?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protection Zone Recommended Equipment
Technical Justification
(The "Why")

Respiratory
Certified Fume Hood (Class II,

Type A2 or B2)

Engineering Control > PPE.

N95 respirators are insufficient

for long-term handling of

sensitizing powders. The hood

prevents aerosol

accumulation.[3]

Dermal (Hands)
Double Nitrile Gloves (Outer: 5

mil, Inner: 4 mil)

Permeation Defense. Aromatic

amines can permeate thin

latex. Nitrile offers superior

resistance. Double gloving

allows the outer layer to be

stripped immediately upon

contamination without

exposing skin.

Ocular
Chemical Splash Goggles

(ANSI Z87.1+)

Corrosive Solvent Risk. 3,5-

Diamino-L-tyrosine often

requires dilute acid (HCl) or

base (NaOH) for solubilization.

Safety glasses do not protect

against liquid splashes from

these solvents.

Body
Lab Coat (High-Neck,

Cotton/Poly Blend)

Particulate Barrier. Synthetic

fibers can build static charge,

attracting the powder. A high

neck prevents dust from

settling on the clavicle/neck

area.

Part 3: Operational Workflow (Step-by-Step)
This protocol integrates safety with experimental precision.[3]
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Phase 1: Preparation & Weighing
Objective: Transfer solid without aerosolization.

The Problem: Amino acid derivatives are often "fluffy" and carry static charge, causing them

to "jump" off spatulas.

Static Neutralization: Place an ionizing bar or anti-static gun inside the fume hood before

opening the vial. This prevents the powder from dispersing unexpectedly.

The "Draft Shield" Technique: If an analytical balance is used outside a hood (not

recommended), use a portable powder containment enclosure. Inside a hood, lower the sash

to the lowest working height to minimize turbulence.

Transfer: Use a disposable anti-static weighing boat. Do not use weighing paper, as creases

can trap the compound.

Phase 2: Solubilization (The Critical Safety Step)
Context: 3,5-Diamino-L-tyrosine has poor solubility in neutral water. It requires pH

adjustment.

Solvent Selection: Typically requires 0.1M HCl or 0.1M NaOH.

Risk:[1][4][5][6] You are now handling a corrosive liquid containing a bioactive solute.

Addition Protocol: Add the solvent to the powder, not the reverse, to minimize dust puff-back.

Dissolution: Vortex in a closed tube. Do not sonicate in an open vessel, as this creates

aerosols containing the dissolved amine.

Phase 3: Waste Disposal
Segregation: Do NOT dispose of this compound in the general "Organic Solvent" waste if

that waste stream contains oxidizers (e.g., waste from peroxide assays).

Protocol: Segregate into a "Non-Halogenated Organic - Amine/Basic" waste container to

prevent exothermic reactions in the waste drum.
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Part 4: Decision Logic Visualization
The following diagram illustrates the decision-making process for handling 3,5-Diamino-L-
tyrosine, prioritizing engineering controls over PPE alone.

Start: Handling 3,5-Diamino-L-tyrosine
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Caption: Operational decision matrix for PPE selection based on physical state and quantity

handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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